Cas no 1867310-93-7 (trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol)
Technical Introduction:
trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol is a cyclobutane-derived chiral amine alcohol featuring a 2,6-difluorobenzyl substituent. Its rigid cyclobutane scaffold and fluorine substitution contribute to enhanced stereochemical stability and potential bioactivity. The trans-configuration ensures defined spatial orientation, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The difluorophenyl group may improve lipophilicity and metabolic stability, while the hydroxyl and amino functionalities offer versatile reactivity for further derivatization. This compound is particularly relevant in medicinal chemistry for probing structure-activity relationships or as a precursor in the synthesis of bioactive molecules. Its well-defined stereochemistry and functional group diversity make it a useful building block in drug discovery and fine chemical applications.
1867310-93-7 structure
Product Name:trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol
CAS No:1867310-93-7
MF:C11H13F2NO
MW:213.223829984665
CID:5040751
Update Time:2025-05-27
trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol
- (1R,2R)-2-[(2,6-difluorophenyl)methylamino]cyclobutan-1-ol
- trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol
-
- Inchi: 1S/C11H13F2NO/c12-8-2-1-3-9(13)7(8)6-14-10-4-5-11(10)15/h1-3,10-11,14-15H,4-6H2/t10-,11-/m1/s1
- InChI Key: QLUUAOWFEYDJDJ-GHMZBOCLSA-N
- SMILES: FC1C=CC=C(C=1CN[C@@H]1CC[C@H]1O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 205
- XLogP3: 1.4
- Topological Polar Surface Area: 32.299
trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T312226-100mg |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 100mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T312226-500mg |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 500mg |
$ 435.00 | 2022-06-02 | ||
| TRC | T312226-1g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 1g |
$ 680.00 | 2022-06-02 | ||
| Life Chemicals | F6619-0559-0.25g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 95%+ | 0.25g |
$423.0 | 2023-09-06 | |
| Life Chemicals | F6619-0559-0.5g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 95%+ | 0.5g |
$446.0 | 2023-09-06 | |
| Life Chemicals | F6619-0559-1g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 95%+ | 1g |
$470.0 | 2023-09-06 | |
| Life Chemicals | F6619-0559-2.5g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 95%+ | 2.5g |
$940.0 | 2023-09-06 | |
| Life Chemicals | F6619-0559-5g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 95%+ | 5g |
$1410.0 | 2023-09-06 | |
| Life Chemicals | F6619-0559-10g |
trans-2-{[(2,6-difluorophenyl)methyl]amino}cyclobutan-1-ol |
1867310-93-7 | 95%+ | 10g |
$1974.0 | 2023-09-06 |
trans-2-{[(2,6-Difluorophenyl)methyl]amino}cyclobutan-1-ol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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